2,4-dimethoxy-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2,4-dimethoxy-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common moiety in many pharmaceuticals and biologically active compounds . The molecule also contains a 1,2,3,4-tetrahydroisoquinoline group, which is a type of isoquinoline alkaloid . Isoquinoline alkaloids are a large group of natural products that exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Scientific Research Applications
- Studies explore its potential in treating conditions like depression, anxiety, and schizophrenia. Further research is needed to understand its precise mechanisms and therapeutic benefits .
- Investigations focus on its ability to inhibit specific enzymes or pathways involved in cancer progression. Early results indicate that “AKOS024542875” may interfere with cell division and induce apoptosis (programmed cell death) in cancer cells .
- Researchers explore its efficacy in various pain models, including neuropathic pain and inflammatory pain. Understanding its mechanism of action could lead to novel pain management strategies .
- Investigations focus on its effects on specific receptors (e.g., adrenergic receptors) and potential vasodilation properties. Cardiovascular applications may include hypertension management or prevention of ischemic events .
- Applications may include autoimmune diseases, allergic reactions, or chronic inflammatory conditions. By modulating immune responses, it could offer therapeutic benefits .
- Researchers investigate its potential in conditions like Alzheimer’s disease, Parkinson’s disease, and ischemic stroke. Neuroprotective strategies are crucial for maintaining brain health .
Neuropharmacology and Neuropsychiatry
Cancer Therapy
Pain Management
Cardiovascular Health
Anti-Inflammatory and Immunomodulatory Effects
Neuroprotection and Neurodegenerative Diseases
properties
IUPAC Name |
N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-2,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-26-19-9-10-20(21(15-19)27-2)22(25)23-12-5-6-13-24-14-11-17-7-3-4-8-18(17)16-24/h3-4,7-10,15H,11-14,16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPKPGNFUVXRHFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-2,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.